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Compound of Interest

Compound Name: Nitric acid, ammonium calcium salt

Cat. No.: B097632 Get Quote

Proper Disposal of Nitric Acid, Ammonium Calcium
Salt
The following guide provides essential safety and logistical information for the proper disposal

of nitric acid, ammonium calcium salt, also known as Calcium Ammonium Nitrate (CAN).

This substance is an oxidizer and can cause serious eye damage. Adherence to these

procedural steps is critical for ensuring laboratory safety and environmental compliance.

Safety and Hazard Data
Before handling, it is crucial to be aware of the substance's hazardous properties and

environmental impact.
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Data Point Value Species Exposure Time Source

Oral Toxicity

(LD50)
2,217 mg/kg Rat N/A [1]

Aquatic Toxicity

(EC50)
> 100 mg/L

Daphnia magna

(Water flea)
48 hours

Algae Toxicity

(ErC50)
> 100 mg/L

Pseudokirchnerie

lla subcapitata
72 hours

Microorganism

Toxicity (EC50)
> 1,000 mg/L Activated sludge 3 hours

Repeated Dose

Toxicity (NOAEL)
>= 1,000 mg/kg Rat 28 Days

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe handling and disposal of nitric acid,
ammonium calcium salt from a laboratory setting.

Step 1: Personal Protective Equipment (PPE) and Safety
Precautions
Proper PPE is mandatory to prevent personal exposure.

Eye and Face Protection: Wear chemical splash goggles and/or a face shield. This is critical

as the substance can cause serious eye damage[2][3].

Gloves: Use chemical-resistant, impervious gloves[4].

Protective Clothing: A lab coat or other suitable protective clothing should be worn to avoid

skin contact[4][5].

Respiratory Protection: In case of dust formation or inadequate ventilation, use a NIOSH-

approved respirator with a particulate filter[4].
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Work Area: Handle the chemical in a well-ventilated area[2][5]. Do not eat, drink, or smoke in

the work area[2][3].

Step 2: Spill Management
Immediate and correct response to a spill is crucial to prevent accidents and environmental

contamination.

Evacuate and Secure: Evacuate personnel from the immediate spill area[5][6].

Ventilate: Ensure the area is well-ventilated[3].

Containment: Prevent the spilled material from entering drains, sewers, or waterways[3][4][5]

[7]. Use dikes of soil, sandbags, or other inert materials to control the flow if necessary[7].

Cleanup:

AVOID dry sweeping, as this can generate dust[4][8].

Collect the material mechanically or by using a vacuum equipped with a HEPA filter[4][8].

Wet-brushing is also an option[6].

Place the collected material into a suitable, closed, and clearly labeled container for

disposal[2][3][4][8].

Decontamination: Clean the affected area thoroughly after the material has been removed.

Step 3: Segregation and Storage of Waste
Proper segregation and storage of chemical waste are essential to prevent hazardous

reactions.

Container: Keep the waste chemical in its original container or a compatible, tightly closed

container[8]. The container must be clearly labeled as waste[1].

Incompatible Materials: Store the waste away from combustible materials, organic materials,

reducing agents, acids, alkalis, and heat sources[4][9][10]. Accidental mixing can create a

fire or explosion hazard[9].
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Storage Location: Store waste containers in a cool, dry, well-ventilated, and secure area[5]

[7].

Step 4: Final Disposal Procedure
Disposal must comply with all relevant regulations to ensure safety and environmental

protection.

Professional Disposal: The primary and required method for disposal is through a licensed

chemical waste disposal contractor or an industrial combustion plant[2][4][5][8]. Do not

attempt to dispose of this material through standard trash or sewer systems.

Regulatory Compliance: All disposal activities must be conducted in accordance with

applicable local, regional, and national environmental regulations[3][4][7].

Prohibited Actions:

DO NOT discharge into sewers or drains[5][7].

DO NOT mix with other waste streams unless explicitly instructed by the disposal

company.

DO NOT contaminate water, foodstuffs, or animal feed[5].

Step 5: Disposal of Empty Containers
Empty containers may still retain hazardous residue.

Contaminated Containers: Handle uncleaned or contaminated containers in the same

manner as the product itself[2].

Decontaminated Containers: Completely emptied and triple-rinsed containers may be offered

for recycling or reconditioning, depending on local regulations[2][5]. Alternatively, the

packaging can be punctured to make it unusable and disposed of in a sanitary landfill where

permitted[5].

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of nitric acid,
ammonium calcium salt.

Start: Identify Waste
(Nitric Acid, Ammonium Calcium Salt)

Assess Hazards & Review SDS
(Oxidizer, Eye Damage)

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Spill Occurred?

Contain Spill
Prevent entry to drains

Yes

Package Waste in a Labeled,
Compatible Container

No

Collect Spill Mechanically
(HEPA vac / wet-brush)

Store Securely Away from
Incompatible Materials

Contact Licensed Waste
Disposal Contractor

Final Disposal via
Licensed Contractor
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Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of nitric acid, ammonium calcium salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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